3-(1-(2-oxo-1,2-dihydro-1,8-naphthyridine-3-carbonyl)piperidin-4-yl)pyrido[2,3-d]pyrimidin-4(3H)-one

• IUPAC Name: 3-[1-(2-oxo-1H-1,8-naphthyridine-3-carbonyl)piperidin-4-yl]pyrido[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C21H18N6O3/c28-19-16(11-13-3-1-7-22-17(13)25-19)20(29)26-9-5-14(6-10-26)27-12-24-18-15(21(27)30)4-2-8-23-18/h1-4,7-8,11-12,14H,5-6,9-10H2,(H,22,25,28)
• InChI Key: RRMXXZHLANDCGR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N2C=NC3=C(C2=O)C=CC=N3)C(=O)C4=CC5=C(NC4=O)N=CC=C5
• Molecular Formula: C21H18N6O3
• Molecular Weight: 402.4 g/mol
• CAS No.: 2034225-02-8

Description

3-(1-(2-oxo-1,2-dihydro-1,8-naphthyridine-3-carbonyl)piperidin-4-yl)pyrido[2,3-d]pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C21H18N6O3 and its molecular weight is 402.414. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as there are known solubility issues. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Microwave-assisted Synthesis with Antitumor Activity

A study on the microwave-assisted synthesis of pyrimido[4,5-b][1,6]naphthyridin-4(3H,5H,10H)-ones showed that these compounds, obtained through catalyst-free reactions followed by oxidation, exhibited remarkable antitumor activity against 57 cancer cell lines in vitro assays, highlighting their potential in cancer treatment (Insuasty et al., 2013).

Synthesis and Reactions of Pyrido[1,2-a]pyrimidin-4-ones

Research into the synthesis and reactions of 2,3-disubstituted pyrido[1,2-a]pyrimidin-4-ones provided insights into their formation processes, which could have implications for the development of new pharmacological agents (Fülöp et al., 1979).

Potent αvβ3 Antagonists for Osteoporosis

Compounds related to the queried structure were identified as potent and selective antagonists of the αvβ3 receptor, demonstrating significant potential for the treatment of osteoporosis through their excellent in vitro profiles and pharmacokinetics in animal models (Coleman et al., 2004).

Synthesis of Pyrido[2,3-d]pyrimidines and 1,8-Naphthyridines

Another study described the synthesis of new 6-(4-pyridinyl)-substituted pyrido[2,3-d]pyrimidines and 1,8-naphthyridines, expanding the chemical space of these compounds for potential therapeutic applications (Haber et al., 1991).

Applications in Heterocyclic Synthesis

The compound N-1-Naphthyl-3-oxobutanamide was used in heterocyclic synthesis to create a variety of pyridine, thienopyridine, and bic- or tricyclic annulated pyridine derivatives, demonstrating the versatility of related structures in synthesizing complex heterocyclic compounds with potential biological activity (Hussein et al., 2009).